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Compound of Interest

Compound Name: Boc-D-Lys-OH

Cat. No.: B557162

In-Depth Technical Guide to Boc-D-Lys-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Na-(tert-Butoxycarbonyl)-D-lysine
(Boc-D-Lys-OH), a crucial building block in peptide synthesis and various research
applications.

Core Chemical Information

CAS Number: 106719-44-2

Boc-D-Lys-OH is a synthetic derivative of the amino acid D-lysine where the alpha-amino
group is protected by a tert-butoxycarbonyl (Boc) group. This protection is essential in synthetic
chemistry, particularly in solid-phase peptide synthesis (SPPS), to control the sequence of
amino acid addition.

Physicochemical and Quantitative Data

The following table summarizes the key quantitative data for Boc-D-Lys-OH, compiled from
various suppliers and databases.
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Property Value Source
Molecular Formula C11H22N204 --INVALID-LINK--
) --INVALID-LINK--, --INVALID-
Molecular Weight 246.30 g/mol
LINK--
White to off-white powder or
Appearance --INVALID-LINK--
crystals
Purity =298% --INVALID-LINK--
Melting Point 205-210 °C --INVALID-LINK--
) o [0]22/D -24°, ¢ = 0.5% in
Optical Activity --INVALID-LINK--
methanol
Storage Temperature 2-8°C --INVALID-LINK--

Supplier Information

A variety of chemical suppliers offer Boc-D-Lys-OH. Below is a list of prominent suppliers for
your consideration:

e Sigma-Aldrich (Merck)

e Santa Cruz Biotechnology
e Biosynth

» Aapptec Peptides

e Parchem

o Pharmaffiliates

o TCI America

e Spectrum Chemical

¢ MedchemExpress
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Experimental Protocols

Boc-D-Lys-OH is a fundamental reagent in Boc-chemistry for solid-phase peptide synthesis
(SPPS). The following is a generalized, detailed protocol for the incorporation of a Boc-D-Lys-
OH residue into a peptide chain on a solid support.

Protocol: Incorporation of Boc-D-Lys-OH in Solid-Phase Peptide Synthesis (Boc-SPPS)
Materials:
e Boc-D-Lys-OH
o Appropriate resin for SPPS (e.g., Merrifield resin)
e Dichloromethane (DCM)
¢ Dimethylformamide (DMF)
» Trifluoroacetic acid (TFA)
 Diisopropylethylamine (DIEA)
e Coupling reagent (e.g., HBTU, DCC)
e Scavengers (e.g., triisopropylsilane (TIS), water)
» Nitrogen gas for inert atmosphere
Procedure:
e Resin Swelling: Swell the resin in DCM for 30-60 minutes in a reaction vessel.
e Boc Deprotection:
o Treat the resin with a solution of 50% TFA in DCM for 1-2 minutes.

o Drain the vessel and treat with 50% TFA in DCM for an additional 20-30 minutes to ensure
complete removal of the Boc protecting group from the N-terminus of the growing peptide
chain.
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o Wash the resin thoroughly with DCM (3-5 times) to remove residual TFA.

o Neutralization:

o Neutralize the resulting TFA salt of the terminal amine by washing the resin with a 10%
solution of DIEA in DCM (2-3 times for 1-2 minutes each).

o Wash the resin again with DCM (3-5 times) to remove excess DIEA.
e Coupling of Boc-D-Lys-OH:

o In a separate vessel, pre-activate Boc-D-Lys-OH (typically 2-4 equivalents relative to the
resin substitution) with a coupling reagent (e.g., HBTU) and DIEA in DMF for a few
minutes.

o Add the activated Boc-D-Lys-OH solution to the resin.

o Agitate the mixture under a nitrogen atmosphere for 1-2 hours, or until a ninhydrin test
indicates complete coupling.

e Washing: Wash the resin thoroughly with DMF and DCM to remove unreacted reagents and
byproducts.

e Cycle Repetition: Repeat steps 2-5 for each subsequent amino acid to be added to the
peptide sequence.

e Final Cleavage and Deprotection:

o Once the peptide synthesis is complete, treat the resin with a cleavage cocktail, typically
containing a strong acid like hydrofluoric acid (HF) or trifluoromethanesulfonic acid
(TEMSA), along with scavengers to protect sensitive residues.

o The specific composition of the cleavage cocktail will depend on the amino acid
composition of the synthesized peptide.

o After cleavage, the crude peptide is precipitated with cold diethyl ether, collected by
centrifugation, and dried.
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« Purification: Purify the crude peptide using reverse-phase high-performance liquid
chromatography (RP-HPLC).

Signaling Pathways and Biological Roles

While primarily a tool for chemical synthesis, the D-isoform of lysine and its derivatives have

interesting biological implications.

Apoptotic Activity: Boc-D-Lys-OH has been described as a synthetic analog of lysine that can
act as an apoptotic agent.[1] It is suggested to bind to the histone protein H2A, which may lead
to the inhibition of DNA and protein synthesis, ultimately resulting in cell death.[1] This suggests

a potential role in anti-cancer research.[1]
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Caption: Proposed mechanism of apoptosis induction by Boc-D-Lys-OH.

Metabolism of D-Lysine: In mammals, D-lysine is metabolized in the brain through the
pipecolate pathway.[2] This pathway is distinct from the primary saccharopine pathway used for
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L-lysine degradation in other tissues.[2] The initial step involves the oxidative deamination of D-
lysine by D-amino acid oxidase (DAAO).
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Caption: The pipecolate pathway for D-lysine metabolism in the brain.

This guide provides a foundational understanding of Boc-D-Lys-OH for its effective application
in research and development. For specific applications, further consultation of peer-reviewed
literature is recommended.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3838446/
https://www.benchchem.com/product/b557162?utm_src=pdf-body-img
https://www.benchchem.com/product/b557162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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